(1-{[3-(4-methylphenyl)isoxazol-5-yl]methyl}-3-propylpiperidin-3-yl)methanol

• IUPAC Name: [1-[[3-(4-methylphenyl)-1,2-oxazol-5-yl]methyl]-3-propylpiperidin-3-yl]methanol
• InChI: InChI=1S/C20H28N2O2/c1-3-9-20(15-23)10-4-11-22(14-20)13-18-12-19(21-24-18)17-7-5-16(2)6-8-17/h5-8,12,23H,3-4,9-11,13-15H2,1-2H3
• InChI Key: GUAZXXIWVUMNGN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(CCCN(C1)CC2=CC(=NO2)C3=CC=C(C=C3)C)CO
• Molecular Formula: C20H28N2O2
• Molecular Weight: 328.4 g/mol

Description

(1-{[3-(4-methylphenyl)isoxazol-5-yl]methyl}-3-propylpiperidin-3-yl)methanol is a useful research compound. Its molecular formula is C20H28N2O2 and its molecular weight is 328.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 328.215078140 g/mol and the complexity rating of the compound is 384. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Photolysis in Organic Synthesis

The study of 3-Hydroxy-2-methyl-4-phenylisoxazol-5(2H)-one, a compound with structural similarities, explores its behavior under photolysis in methanol, highlighting the unique product formations from discrete tautomers. This research can provide insights into the photolytic behavior of complex molecules in organic synthesis (Prager & Smith, 1994).

Catalytic N-Methylation

Research on catalytic N-methylation of amines using methanol points to the utility of methanol as a hydrogen source and C1 synthon in chemical synthesis. This study demonstrates the versatility of methanol in facilitating selective N-methylation reactions, which could be relevant for modifications of complex structures like the subject compound (Sarki et al., 2021).

Ionic Hydrogenation

The ionic hydrogenation (deoxygenation) of heteroaryl alcohols, such as [2-(3-Methylthienyl)]di(1-adamantyl)methanol, demonstrates the transformation of alcohol to its deoxygenated product. This process may have implications for the structural manipulation or functionalization of similar complex molecules (Lomas, Lacroix, & Vaissermann, 1999).

Solvent Effects on Molecular Aggregation

A study on solvent effects on molecular aggregation in benzene derivatives emphasizes the impact of solvent choice on the fluorescence and circular dichroism spectra of organic compounds. Understanding these interactions is critical for the design and synthesis of complex organic molecules (Matwijczuk et al., 2016).

Methanol as a Building Block

Methanol's role as a fundamental building block in chemical synthesis, highlighted by its applications in producing complex chemical structures and as a clean-burning fuel, showcases the broader context of methanol's importance in synthetic chemistry. This underscores the potential for methanol-based reactions in synthesizing and manipulating complex molecules like the one (Dalena et al., 2018).